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Compound of Interest

Compound Name: Copper(ll) triflate

Cat. No.: B1225441

For Researchers, Scientists, and Drug Development Professionals

Copper(ll) trifluoromethanesulfonate, commonly known as Copper(ll) triflate (Cu(OTf)2), is a
versatile and powerful Lewis acid catalyst employed in a wide array of organic reactions,
including Diels-Alder and cyclopropanation reactions.[1][2] Its efficacy in promoting chemical
transformations makes it a valuable tool in research and drug development. However, its
reactivity also necessitates a thorough understanding of its potential hazards and strict
adherence to safety protocols. This technical guide provides a comprehensive overview of the
safety data and handling precautions for Copper(ll) triflate to ensure its safe and effective use
in the laboratory.

Core Safety and Hazard Information

Copper(ll) triflate is classified as a hazardous substance that can cause severe skin burns
and eye damage, and may cause respiratory irritation.[3][4][5] It is crucial for all personnel
handling this compound to be fully aware of its hazard profile and the necessary precautions.

GHS Hazard Classification

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides
a standardized framework for communicating hazard information. The classification for
Copper(ll) triflate is summarized below.
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Hazard Class Category Hazard Statement

H314: Causes severe skin

Skin Corrosion/Irritation 1B

burns and eye damage
Serious Eye Damage/Eye 1 H318: Causes serious eye
Irritation damage

Specific target organ toxicity — ]
) ] H335: May cause respiratory
Single exposure (Respiratory 3 o
o irritation
tract irritation)

GHS Pictograms and Signal Word
Signal Word: Danger[3][4][5]
lrialt text

e GHSO05 (Corrosion): Indicates that the substance can cause severe skin burns and eye

damage.

o GHSO07 (Exclamation Mark): Indicates that the substance may cause respiratory irritation, as

well as other potential hazards.

Hazard and Precautionary Statements

A comprehensive list of hazard (H) and precautionary (P) statements is essential for safe

handling.
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Code

Statement

Hazard Statements

Causes severe skin burns and eye damage.[4]

H314

[5]
H318 Causes serious eye damage.[6]
H335 May cause respiratory irritation.[3][4]

Precautionary Statements

Do not breathe

P260 .
dust/fume/gas/mist/vapours/spray.[3][6]
P264 Wash skin thoroughly after handling.[3][6]
pP271 Use only outdoors or in a well-ventilated area.[3]
P280 Wear protective gloves/protective clothing/eye
protection/face protection.[3][6]
IF SWALLOWED: Rinse mouth. Do NOT induce
P301+P330+P331 N
vomiting.[3][6]
IF ON SKIN (or hair): Take off immediately all
P303+P361+P353 contaminated clothing. Rinse skin with
water/shower.[3][6]
IF INHALED: Remove person to fresh air and
P304+P340 )
keep comfortable for breathing.[3]
IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.[3][6]
P310 Immediately call a POISON CENTER or
doctor/physician.[3][6]
P363 Wash contaminated clothing before reuse.[3]
Store in a well-ventilated place. Keep container
P403+P233

tightly closed.[3][7]
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P405

Store locked up.[3][6]

P501

Dispose of contents/container to an approved

waste disposal plant.[3][7]

Exposure Limits and Physical Properties

Understanding the occupational exposure limits and physical characteristics of Copper(ll)

triflate is fundamental to designing safe experimental setups.

Occupational Exposure Limits

Parameter Value Source
Permissible Exposure Limit

1.0 mg/m3 (as Cu) Haz-Map
(PEL)
Threshold Limit Value (TLV) 1.0 mg/ms3 (as Cu) Haz-Map
Immediately Dangerous to Life

100.0 mg/m?3 (as Cu) Haz-Map

or Health (IDLH)

hvsical and Chemical :

Property

Value

Chemical Formula

C2CuFe06S2[3][6]

Molecular Weight 361.68 g/mol [6]
Appearance White to light grey or blue powder/crystal.[1][7]
Soluble in methanol, ethanol, DMF, acetonitrile,
Solubility and formamide. Also soluble in isoproply
cyanide and acetone.[1]
Stable under normal handling and storage
Stability conditions.[3] Hygroscopic and moisture-

sensitive.[1][8][9]

Incompatible Materials

Strong oxidizing agents, strong acids, and

strong bases.[3][4]
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Experimental Protocols for Safe Handling and
Emergency Procedures

Detailed protocols are essential to minimize risk during the handling of Copper(ll) triflate and

to respond effectively in case of an emergency.

Personal Protective Equipment (PPE)

A robust PPE protocol is the first line of defense against exposure.

Personal Protective Equipment (PPE) Protocol

Don Appropriate PPE

Safe Handling
Achieved

Proceed with
Handling Protocol

All PPE is correctly worn

Before Handling
Copper(ll) Triflate

. [ NIOSH-approved respirator
-\ (if ventilation is inadequate) | :

Lab coat and
protective clothing

! Chemical safety goggles
] and face shield 1

[ Chemical-resistant gloves 1
! (e.g., nitrile, neoprene) 1

] Required PPE ;
T )

Click to download full resolution via product page
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Caption: Required Personal Protective Equipment for handling Copper(ll) triflate.

Handling and Storage Protocol

Proper handling and storage are critical to maintaining the stability of Copper(ll) triflate and
preventing accidental exposure.

» Engineering Controls: Always handle Copper(ll) triflate in a well-ventilated area, preferably
within a chemical fume hood.[4][8] Ensure that an eyewash station and safety shower are
readily accessible.[3][9]

e Handling:

[e]

Avoid generating dust.[3]

(¢]

Do not breathe dust or mist.[3]

[¢]

Avoid contact with skin, eyes, and clothing.[3][4]

[¢]

Wash hands thoroughly after handling.[3][8]

[e]

Use only non-sparking tools.
e Storage:
o Store in a tightly closed container in a dry, cool, and well-ventilated area.[4][6][8]

o The substance is hygroscopic; store under an inert atmosphere to protect from moisture.

[31[4]
o Store locked up.[3][6]

o Keep away from incompatible materials such as strong oxidizing agents, acids, and bases.

[3]4]

First-Aid Measures

In the event of exposure, immediate and appropriate first aid is crucial.
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Exposure Route

First-Aid Protocol

Inhalation

1. Remove the individual to fresh air and keep
them comfortable for breathing.[3][4] 2. If
breathing is difficult or has stopped, provide
artificial respiration.[3][4] 3. Seek immediate

medical attention.[3][8]

Skin Contact

1. Immediately remove all contaminated
clothing.[3] 2. Flush the affected skin with plenty
of soap and water for at least 15 minutes.[3][8]

3. Seek immediate medical attention.[3][4][8]

Eye Contact

1. Immediately flush the eyes with large
amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.
[3][4][8] 2. Remove contact lenses if present and
easy to do. Continue rinsing.[3] 3. Seek

immediate medical attention.[3][4][8]

Ingestion

1. Rinse the mouth with water.[3][6] 2. Do NOT
induce vomiting.[3][4][6][8] 3. If the person is
conscious, give 2-4 cupfuls of milk or water.[8]
Never give anything by mouth to an
unconscious person.[3][6][8] 4. Seek immediate

medical attention.[3][8]

Accidental Release Measures: Spill Cleanup Protocol

A clear and efficient spill response protocol is necessary to mitigate the hazards of an

accidental release.
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Spill of
Copper(ll) Triflate
Occurs

Evacuate unnecessary
personnel

Ensure adequate
ventilation

Don appropriate PPE
(respirator, gloves, goggles,
protective clothing)

Contain the spill

Minimize dust generation

Sweep or shovel spills into a
suitable container for disposal

'

Decontaminate the spill area

'

Dispose of waste in
accordance with regulations

Report the incident

Click to download full resolution via product page

Caption: Workflow for the safe cleanup of a Copper(ll) triflate spill.
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Detailed Spill Cleanup Steps:

Evacuate: Immediately evacuate all non-essential personnel from the spill area.[3]
» Ventilate: Ensure the area is well-ventilated.[8]

o Personal Protection: Don the appropriate personal protective equipment, including a
respirator, chemical-resistant gloves, safety goggles, and protective clothing.[3][4]

o Containment and Cleanup:
o Stop the leak if it is safe to do so0.[3]

o Carefully sweep or shovel the spilled material into a suitable, labeled container for
disposal.[3][4][8]

o Avoid actions that generate dust.[4][8]

» Disposal: Dispose of the containerized waste at an approved waste disposal facility, following
all local, state, and federal regulations.[3]

Fire-Fighting Measures

In the event of a fire involving Copper(ll) triflate, the following measures should be taken:

o Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-
resistant foam.[8]

o Specific Hazards: Thermal decomposition can produce irritating and toxic gases and vapors,
including carbon oxides, sulfur oxides, copper oxides, and gaseous hydrogen fluoride.[4]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[4][8]

By adhering to the information and protocols outlined in this guide, researchers, scientists, and
drug development professionals can safely handle Copper(ll) triflate, harnessing its catalytic
power while minimizing the risks to themselves and their colleagues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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